Cas no 1512472-63-7 (1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide)

• Product Name: 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide
• CAS No: 1512472-63-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4603185
• PubChem ID: 80587173
• Update Time: 2025-06-08

1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide

• Inchi： 1S/C8H16N2O/c1-2-10-7(11)8(6-9)4-3-5-8/h2-6,9H2,1H3,(H,10,11)
• InChI Key： GIJVWSYHNGNQOD-UHFFFAOYSA-N
• SMILES： O=C(C1(CN)CCC1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide

1-(Aminomethyl)-N-ethylcyclobutane-1-carboxamide (CAS No. 1512472-63-7): An Overview

1-(Aminomethyl)-N-ethylcyclobutane-1-carboxamide (CAS No. 1512472-63-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide consists of a cyclobutane ring with an aminomethyl and an N-ethylcarboxamide substituent. The cyclobutane ring, a four-membered carbon cycle, imparts rigidity and conformational constraints to the molecule, which can influence its pharmacological properties. The presence of the aminomethyl group enhances the compound's ability to interact with biological targets, while the N-ethylcarboxamide moiety contributes to its solubility and metabolic stability.

Recent studies have explored the potential of 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for numerous drugs. Research has shown that 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide can selectively modulate specific GPCRs, making it a valuable tool for understanding receptor function and developing novel therapeutics.

In addition to its GPCR modulation properties, 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action is thought to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related targets. These findings suggest that 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide could be developed into a new class of pain management drugs with improved efficacy and reduced side effects compared to existing treatments.

The pharmacokinetic properties of 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide have also been studied extensively. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The N-ethylcarboxamide group contributes to the compound's solubility and stability, enhancing its bioavailability and reducing the risk of metabolic degradation. These properties make 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide an attractive candidate for further preclinical and clinical evaluation.

Safety is a critical consideration in the development of any new drug candidate. Preclinical toxicity studies have indicated that 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models, suggesting that it may be well-tolerated in humans. However, further clinical trials are necessary to confirm these findings and to evaluate the compound's safety and efficacy in human subjects.

The potential applications of 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide extend beyond pain management. Recent research has explored its activity as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have shown that 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and chemokines. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions.

In conclusion, 1-(aminomethyl)-N-ethylcyclobutane-1-carboxamide (CAS No. 1512472-63-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry and pharmaceutical research.